5-(2-aminoethyl)-2-(tert-butyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• IUPAC Name: 5-(2-aminoethyl)-2-tert-butylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C11H17N5O/c1-11(2,3)9-6-8-10(17)15(5-4-12)13-7-16(8)14-9/h6-7H,4-5,12H2,1-3H3
• InChI Key: HUUPBRDHWFCXMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C=NN(C(=O)C2=C1)CCN
• Molecular Formula: C11H17N5O
• Molecular Weight: 235.29 g/mol

Description

5-(2-aminoethyl)-2-(tert-butyl)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a novel heterocyclic compound with potential applications in medicinal chemistry and biochemistry. This compound has been studied for its ability to interact with various biomolecules, including proteins, enzymes, and nucleic acids. It has also been used in synthetic organic chemistry to create a variety of compounds with unique properties.

Scientific Research Applications

Chemical Reactivity and Synthesis

Research has investigated the reactivity of pyrazolo[1,5-d][1,2,4]triazin derivatives, exploring their potential in synthesizing biologically active compounds. For instance, Mironovich and Shcherbinin (2014) described the acylation of amino groups in related compounds, leading to the formation of amides with potential biological activities (Mironovich & Shcherbinin, 2014). Similarly, structural studies by Ivanov et al. (2020) on 3-tert-butyl-8-(methylchalcogenyl)pyrazolo[5,1-c][1,2,4]triazin-4(1H)-ones highlighted the compounds' planar heterocyclic core and conjugated π-electron system, suggesting their potential for diverse chemical applications (Ivanov, Traven, & Minyaev, 2020).

Cognitive Enhancement

A notable application of a related compound, identified as a functionally selective inverse agonist at the GABA(A) alpha5 receptors, has been explored for cognitive enhancement. Jones et al. (2006) studied the pharmacokinetics and metabolism of a derivative enhancing performance in animal models of cognition (Jones et al., 2006).

Structural Analysis

The crystal structures of novel pyrazolo[5,1-c][1,2,4]triazin derivatives have been determined, providing insight into their potential for various chemical and biological applications. The compounds exhibit interesting geometrical parameters and intermolecular interactions, suggesting a basis for further study and application in materials science or pharmacology (Ivanov, Traven, & Minyaev, 2020).

Synthetic Methodologies

The development of new synthetic methodologies for pyrazolo[1,5-d][1,2,4]triazin derivatives has been a focus of research. Ivanov et al. (2017) described a novel method for halo-substitution, providing a pathway to synthesize derivatives with potential for further chemical modification or biological investigation (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017).